4-Bromo-5-fluoro-2-hydroxybenzonitrile
Overview
Description
“4-Bromo-5-fluoro-2-hydroxybenzonitrile” is a chemical compound with the molecular formula C7H3BrFNO. It is used as an intermediate in various chemical reactions .
Synthesis Analysis
The synthesis of “4-Bromo-5-fluoro-2-hydroxybenzonitrile” can be achieved through various methods. One common method involves the reaction of 2-fluorobenzonitrile with bromine in the presence of a Lewis acid catalyst such as aluminum trichloride .Molecular Structure Analysis
The molecular structure of “4-Bromo-5-fluoro-2-hydroxybenzonitrile” is planar. Its molecules are arranged in linear chains via weak intermolecular O-HN hydrogen bonds .Chemical Reactions Analysis
“4-Bromo-5-fluoro-2-hydroxybenzonitrile” can undergo various chemical reactions. For instance, it can react with other compounds to form heterocycles and liquid crystals .Scientific Research Applications
OLED Intermediate
“4-Bromo-2-fluorobenzonitrile” is used as an intermediate in the production of Organic Light Emitting Diodes (OLEDs) . OLEDs are used in various applications such as displays in mobile devices and televisions due to their high brightness, wide color range, and flexibility.
Pharmaceutical Intermediate
This compound is also used as an intermediate in the pharmaceutical industry . It can be used in the synthesis of various drugs. The presence of bromine and fluorine atoms in the compound can enhance the biological activity of the synthesized drugs.
Electronic Intermediate
In the electronics industry, “4-Bromo-2-fluorobenzonitrile” is used as an intermediate . It can be used in the synthesis of materials used in electronic devices.
Chemical Intermediate
“4-Bromo-2-fluorobenzonitrile” is used as a chemical intermediate . It can be used in the synthesis of various other chemical compounds.
Synthesis of Heterocycles
This compound is used in the synthesis of heterocycles . Heterocyclic compounds are widely used in various fields such as pharmaceuticals, agrochemicals, and dyes.
Synthesis of Liquid Crystals
“4-Bromo-2-fluorobenzonitrile” is used in the synthesis of liquid crystals . Liquid crystals are used in various applications such as liquid crystal displays (LCDs).
Synthesis of Biaryl Intermediates
“4-Bromo-2-fluorobenzonitrile” may be used in the synthesis of biaryl intermediates by palladium-mediated coupling with various aryl boronic acids . Biaryl compounds are important in pharmaceuticals and agrochemicals.
Synthesis of 4-Cyano-3-Fluorophenyl 4-(Hexadecyloxy) Benzoate
“4-Bromo-2-fluorobenzonitrile” may be used in the synthesis of 4-cyano-3-fluorophenyl 4-(hexadecyloxy) benzoate . This compound could have potential applications in various fields.
Safety and Hazards
“4-Bromo-5-fluoro-2-hydroxybenzonitrile” is classified as dangerous. It is harmful if swallowed, in contact with skin, or if inhaled. Therefore, it is recommended to use personal protective equipment, avoid breathing dust/fume/gas/mist/vapors/spray, and use only outdoors or in a well-ventilated area .
Mechanism of Action
Target of Action
It’s known that benzonitrile derivatives can interact with a variety of biological targets, depending on their specific chemical structure .
Mode of Action
It’s known that benzonitrile derivatives can participate in various chemical reactions, such as the suzuki–miyaura cross-coupling . This reaction involves the coupling of an organoboron compound with a halide or pseudo-halide using a palladium catalyst .
Biochemical Pathways
Benzonitrile derivatives are known to be involved in the synthesis of heterocycles and liquid crystals .
Result of Action
It’s known that benzonitrile derivatives can have various effects depending on their specific chemical structure and the biological targets they interact with .
properties
IUPAC Name |
4-bromo-5-fluoro-2-hydroxybenzonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3BrFNO/c8-5-2-7(11)4(3-10)1-6(5)9/h1-2,11H |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XBBNMZLXTQRDQA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CC(=C1F)Br)O)C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3BrFNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
216.01 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-5-fluoro-2-hydroxybenzonitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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